gp100 (639-647)
Description
Melanocyte protein PMEL; gp100; pmel 17
Scientific Research Applications
Immunotherapy for Melanoma : gp100 is recognized by tumor-infiltrating lymphocytes in melanoma patients. It can be a target for melanoma immunotherapy due to its expression in melanocytic cells. A study demonstrated that cytotoxic tumor-infiltrating lymphocytes (TIL) derived from a melanoma patient are directed against gp100 (Bakker et al., 1994).
gp100-Specific Cytotoxic T Lymphocytes (CTLs) : CTLs specific to gp100 epitopes can be generated in vitro, exhibiting antigen-specific, MHC class I-restricted lysis of melanoma cell lines. This suggests the potential of gp100 peptides in antigen-specific immunotherapy for HLA-A2+ melanoma patients (Salgaller et al., 1995).
Therapeutic Vaccines : A study showed the use of gp100 peptide vaccine in the treatment of patients with metastatic melanoma. A high percentage of patients could be successfully immunized with a synthetic peptide, leading to objective cancer responses (Rosenberg et al., 1998).
Genetic Vaccination : Genetic vaccination against gp100 induces CTL-mediated tumor protection. Vaccination can result in a potent antitumor response, constituting a potential strategy to fight cancer (Schreurs et al., 1998).
Enhanced Immune Response : Immunization using dendritic cells transduced with gp100 can enhance gp100-specific immunity, indicating the importance of CD4+ T cells in developing therapeutic antigen-specific cancer vaccines (Wan et al., 1999).
Epitope Mapping for Immunotherapy : Research on gp100 includes identifying epitopes for CTL and T helper cells, which can guide the development of peptide vaccines targeting both CTLs and T helper epitopes in melanoma (Kobayashi et al., 2001).
properties
sequence |
RLPRIFCSC |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanocyte protein PMEL (639-647); gp100 (639-647) |
Origin of Product |
United States |
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